Cas no 1068975-32-5 (2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester)

• Product Name: 2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester
• CAS No: 1068975-32-5
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 2116528
• Update Time: 2023-08-04

2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-phenoxypyrimidine-5-carboxylate
• 2-phenoxy-pyrimidine-5-carboxylic acid methyl ester
• CZRDNWKYZROYBX-UHFFFAOYSA-N
• 2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester

• Inchi： 1S/C12H10N2O3/c1-16-11(15)9-7-13-12(14-8-9)17-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： CZRDNWKYZROYBX-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C(=O)OC)=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Topological Polar Surface Area: 61.3